Minosaminomycin

• Molecular Formula: C25H46N8O10
• Molecular Weight: 618.7 g/mol
• InChI: InChI=1S/C25H46N8O10/c1-8(2)4-14(22(39)40)32-25(41)31-13(5-10-7-29-24(28)30-10)21(38)33-15-16(34)18(36)20(19(37)17(15)35)43-23-12(27)6-11(26)9(3)42-23/h8-20,23,34-37H,4-7,26-27H2,1-3H3,(H,33,38)(H,39,40)(H3,28,29,30)(H2,31,32,41)/t9-,10+,11+,12+,13-,14-,15?,16-,17+,18-,19+,20?,23+/m1/s1
• InChIKey: UDZJEGDQBWDMOF-BTPWPOGFSA-N

Minosaminomycin: Anti-Mycobacterial Aminoglycoside

Minosaminomycin is a natural aminoglycoside antibiotic isolated from *Streptomyces* sp. MA514-A1 [1]. It is structurally related to kasugamycin, sharing a myo-inosamine-containing core, but features a unique peptide side chain incorporating an L-leucine-derived hydantoin and enduracididine moiety [2][3]. The compound exerts its antibacterial activity by inhibiting bacterial protein synthesis through binding to the 30S ribosomal subunit, specifically interfering with the initiation step of translation [4]. Minosaminomycin exhibits selective activity against mycobacterial species, including *Mycobacterium smegmatis* and *Mycobacterium phlei*, with limited activity against Gram-negative bacteria such as *Escherichia coli* [1][5]. Its complex structure and unique functional groups have also made it a valuable scaffold for synthetic chemistry, serving as a target for total synthesis efforts that develop new methodologies applicable to related aminoglycoside antibiotics [6].

Mechanism Translation initiation inhibitor; non-miscoding ribosome targeting

Spectrum Mycobacterial screening studies; limited Gram-negative activity

Scaffold Peptidyl-aminoglycoside with enduracididine moiety for SAR exploration

• [1] Hamada M, Kondo S, Yokoyama T, Miura K, Iinuma K. Minosaminomycin, a new antibiotic containing myo-inosamine. J Antibiot (Tokyo). 1974;27(1):81-83. PMID: 4843050. View Source
• [2] Iinuma K, Kondo S, Maeda K, Umezawa H. Structure of minosaminomycin. J Antibiot (Tokyo). 1975;28(8):613-615. PMID: 1158785. View Source
• [3] Kondo S, Iinuma K, Naganawa H, et al. 67 Minosaminomycinの化学的研究. Symposium on the Chemistry of Natural Products. 1975;19:512-519. View Source
• [4] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [5] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source
• [6] Mandal GH, Sathyamoorthi S. Sulfamate-Tethered Aza-Wacker Strategy for a Kasugamine Synthon. J Org Chem. 2024;89(1):793-797. PMID: 38062940. View Source

Minosaminomycin: Why Substitution Fails

Minosaminomycin belongs to the kasugamycin family of aminoglycosides, yet its biochemical behavior diverges sharply from its closest analog, kasugamycin, in ways that preclude simple substitution. While both compounds inhibit protein synthesis initiation and share a common ribosomal binding site, minosaminomycin exhibits a 100-fold greater potency in cell-free *E. coli* translation assays [1]. Furthermore, ribosomes isolated from kasugamycin-resistant *E. coli* mutants (Ksg A and Ksg C) remain fully sensitive to minosaminomycin, demonstrating that the two antibiotics are not subject to the same resistance mechanisms and interact with the ribosome in distinct fashions [1][2]. Conversely, minosaminomycin shows minimal activity against intact *E. coli* cells due to poor membrane permeability, a property that starkly contrasts with the broader cellular activity of many other aminoglycosides [1][3]. This unique combination of high intrinsic target affinity, evasion of a common resistance mutation, and restricted cellular uptake defines a specialized pharmacological profile. Substituting minosaminomycin with kasugamycin or a generic aminoglycoside in mechanistic studies would therefore confound experimental results related to ribosome binding kinetics, resistance evasion, and cellular permeability modeling. The quantitative evidence that substantiates these critical differentiations is detailed below.

Attribute

Minosaminomycin

Typical Substitute

Mechanism

Initiation inhibitor; no miscoding induction

30S miscoding inducers (kanamycin, streptomycin)

Resistance

Active vs KsgA/KsgC mutant ribosomes

Kasugamycin loses activity against these mutants

Structure

Peptide side chain with enduracididine

Simple aminoglycoside; no peptide moiety

• [1] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [2] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source
• [3] Hamada M, Kondo S, Yokoyama T, Miura K, Iinuma K. Minosaminomycin, a new antibiotic containing myo-inosamine. J Antibiot (Tokyo). 1974;27(1):81-83. PMID: 4843050. View Source

Minosaminomycin: Quantitative Evidence vs. Analogs

Cell-Free Translation Inhibition vs. Kasugamycin

In a direct head-to-head biochemical study, minosaminomycin demonstrated 100-fold greater potency than kasugamycin in inhibiting phage f2 RNA-directed protein synthesis in an *E. coli* cell-free system. Minosaminomycin achieved 50% inhibition at a concentration of 2 × 10⁻⁷ M [1]. In contrast, kasugamycin required a 100-fold higher concentration to produce a comparable inhibitory effect in the same assay system [1][2]. This profound difference in intrinsic ribosomal affinity highlights the functional impact of minosaminomycin's unique structural features, particularly its peptide side chain, on target engagement.

Translation Inhibition

Head-to-head

IC50 2 × 10⁻⁷ M vs KSM ~2 × 10⁻⁵ M

Supports translation initiation studies

Cell-free E. coli system; ~100-fold difference reported

Evidence Dimension	Inhibition of in vitro protein synthesis (cell-free system)
Target Compound Data	IC50 = 2 × 10⁻⁷ M (0.2 µM)
Comparator Or Baseline	Kasugamycin: IC50 not explicitly stated, but reported as 100-fold less potent
Quantified Difference	100-fold greater potency
Conditions	Phage f2 RNA-directed protein synthesis in *E. coli* cell-free system

Why This Matters

For studies focused on ribosome binding kinetics or structure-activity relationships, minosaminomycin provides a high-affinity probe that can detect subtle interactions that would be missed with lower-affinity analogs like kasugamycin.

• [1] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [2] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source

Anti-Mycobacterial Activity and Selectivity

At a concentration of 1 × 10⁻⁷ M, minosaminomycin inhibits the EF-Tu-dependent binding of aminoacyl-tRNA to ribosomes by 50% [1]. This specific biochemical effect, which targets a critical step in the elongation cycle of protein synthesis, is not reported for kasugamycin in the same assay, which is known to primarily target the initiation phase. While a direct numerical comparison for kasugamycin in this specific EF-Tu assay is not available in the source literature, the high potency of minosaminomycin in blocking this step underscores a distinct mechanistic interaction with the translation machinery that extends beyond simple initiation inhibition [1][2].

Mycobacterial Activity

Class-level

MIC 1.56 µg/mL (M. smegmatis ATCC 607)

Supports mycobacterial screening context

M. phlei MIC 6.25 µg/mL; minimal E. coli activity

Evidence Dimension	Inhibition of EF-Tu-dependent aminoacyl-tRNA binding
Target Compound Data	IC50 = 1 × 10⁻⁷ M (0.1 µM)
Comparator Or Baseline	Kasugamycin: Not reported to inhibit EF-Tu-dependent binding
Quantified Difference	Qualitative difference in mechanism
Conditions	*E. coli* cell-free translation system

Why This Matters

This evidence demonstrates that minosaminomycin possesses a broader mechanistic footprint on the ribosome compared to kasugamycin, making it a superior tool for dissecting the functional interplay between initiation and elongation steps in bacterial translation.

• [1] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [2] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source

EF-Tu-Dependent Aminoacyl-tRNA Binding Inhibition

Ribosomes isolated from *E. coli* mutants resistant to kasugamycin (strains Ksg A and Ksg C) were found to be as sensitive to minosaminomycin as ribosomes from the wild-type parent strains [1]. This direct comparative analysis demonstrates that the genetic alterations conferring resistance to kasugamycin do not compromise minosaminomycin's ability to bind and inhibit its ribosomal target. This finding suggests that the two antibiotics, despite their structural kinship, interact with the ribosome through non-identical binding modes or rely on different molecular contacts for their inhibitory activity [2].

EF-Tu Binding

Reported

50% inhibition at 1 × 10⁻⁷ M

Supports EF-Tu pathway studies

EF-Tu-dependent aminoacyl-tRNA binding assay

Evidence Dimension	Activity against ribosomes from kasugamycin-resistant mutants
Target Compound Data	Full sensitivity (comparable to wild-type)
Comparator Or Baseline	Kasugamycin: Resistant mutants show reduced sensitivity
Quantified Difference	Qualitative difference (sensitive vs. resistant)
Conditions	Cell-free translation assay with ribosomes from Ksg A and Ksg C *E. coli* mutants

Why This Matters

For researchers studying the evolution of antibiotic resistance or designing next-generation aminoglycosides, minosaminomycin serves as a unique tool that circumvents a well-characterized resistance pathway, providing a distinct starting point for drug development.

• [1] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [2] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source

Activity on Kasugamycin-Resistant Ribosomes

Minosaminomycin exhibits selective antimicrobial activity against mycobacterial species, with Minimum Inhibitory Concentration (MIC) values of 1.56 µg/mL against *Mycobacterium smegmatis* ATCC 607 and 6.25 µg/mL against *Mycobacterium phlei* [1]. In stark contrast, it shows only slight activity against intact *E. coli* cells, a Gram-negative bacterium, a discrepancy attributed to poor membrane permeability [2]. This selective toxicity profile contrasts with many broad-spectrum aminoglycosides and highlights a unique permeability-dependent activity that is critical for targeting mycobacteria.

Resistance Profile

Head-to-head

Full sensitivity vs KsgA/KsgC mutant ribosomes

Supports resistance mechanism studies

No cross-resistance with kasugamycin observed

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	*M. smegmatis*: 1.56 µg/mL; *M. phlei*: 6.25 µg/mL
Comparator Or Baseline	*E. coli*: only slight inhibition (no MIC given)
Quantified Difference	Marked selectivity for mycobacteria over Gram-negative bacteria
Conditions	Agar or broth dilution assays against mycobacterial strains

Why This Matters

This specific activity profile makes minosaminomycin a valuable reference standard for screens seeking new antimycobacterial leads and for studies investigating the role of membrane permeability in aminoglycoside activity, differentiating it from broad-spectrum aminoglycosides like kanamycin or gentamicin.

• [1] Hamada M, Kondo S, Yokoyama T, Miura K, Iinuma K. Minosaminomycin, a new antibiotic containing myo-inosamine. J Antibiot (Tokyo). 1974;27(1):81-83. PMID: 4843050. View Source
• [2] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source

Enduracididine Peptide Moiety in Structure

The complex structure of minosaminomycin, characterized by its myo-inosamine core linked to a distinctive peptide side chain containing L-leucine and enduracididine, has served as a direct target for the development of novel synthetic methodologies. A recent study reported a sulfamate-tethered aza-Wacker cyclization strategy specifically designed to synthesize a kasugamine derivative, a key building block for the total synthesis of minosaminomycin, kasugamycin, and their analogs [1]. This contrasts with simpler aminoglycosides like neomycin or kanamycin, which lack this complex peptide moiety and are typically synthesized via different, more established routes.

Structural Identity

Class-level

Enduracididine peptide linked to minobiosamine core

Supports SAR scaffold development

Peptidyl-aminoglycoside; distinct from simple aminoglycosides

Evidence Dimension	Synthetic utility and structural complexity
Target Compound Data	Contains a complex peptide side chain (hydantoin derivative of L-leucine and enduracididine)
Comparator Or Baseline	Kasugamycin: simpler structure; lacks the complex peptide side chain
Quantified Difference	Qualitative difference in structural complexity and synthetic routes
Conditions	Organic synthesis; development of new cyclization methodologies

Why This Matters

For synthetic chemists, minosaminomycin is not just a biochemical probe but a structurally complex target that drives the invention of new chemical reactions. Procuring this compound enables methodological benchmarking and serves as a challenging scaffold for training in complex natural product synthesis.

• [1] Mandal GH, Sathyamoorthi S. Sulfamate-Tethered Aza-Wacker Strategy for a Kasugamine Synthon. J Org Chem. 2024;89(1):793-797. PMID: 38062940. View Source

Minosaminomycin Does Not Induce Translational Miscoding, a Hallmark of Many Aminoglycosides

Unlike many clinically used aminoglycosides such as streptomycin and gentamicin, which are known to cause significant translational miscoding, minosaminomycin does not increase miscoding errors during in vitro translation [1][2]. This property aligns it with kasugamycin, but the previously noted 100-fold higher potency and evasion of Ksg resistance (Evidence Items 1 and 3) distinguish it within the non-miscoding subclass. The absence of miscoding activity is a key mechanistic differentiator that suggests a potentially different safety or resistance profile compared to miscoding aminoglycosides.

Evidence Dimension	Induction of translational miscoding
Target Compound Data	No increase in miscoding observed
Comparator Or Baseline	Streptomycin, gentamicin: known to induce miscoding
Quantified Difference	Qualitative difference (absence of effect)
Conditions	In vitro translation assays measuring translational fidelity

Why This Matters

This property positions minosaminomycin as a valuable control compound in studies of aminoglycoside-induced toxicity and translational fidelity, and as a template for designing potent antibiotics that may avoid the miscoding-associated toxicities of current aminoglycosides.

• [1] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [2] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source

Minosaminomycin: Research and Industrial Applications

Translation Initiation Mechanism Studies

Minosaminomycin is an ideal molecular probe for structural and biochemical studies of the bacterial 30S ribosomal subunit. Its 100-fold higher potency compared to kasugamycin [1] enables the use of lower concentrations to achieve robust inhibition, which is critical for high-resolution techniques like cryo-EM or X-ray crystallography where minimal compound interference is desired. Its activity against ribosomes from kasugamycin-resistant mutants [2] provides a unique tool for mapping binding interactions that are distinct from those of kasugamycin, helping to define the molecular basis for resistance evasion.

Mycobacterial Physiology and Drug Susceptibility Studies

Given its selective activity against mycobacteria (*M. smegmatis* MIC 1.56 µg/mL, *M. phlei* MIC 6.25 µg/mL) [3] and poor activity against *E. coli* [1], minosaminomycin serves as an excellent reference compound in screening campaigns for new antimycobacterial agents. It can be used as a positive control in MIC assays and as a tool to dissect the role of membrane permeability and efflux in determining aminoglycoside susceptibility, particularly in mycobacteria where permeability is a major drug barrier.

Ribosome Structure and Resistance Mechanism Studies

Minosaminomycin's inability to induce translational miscoding [1][2] makes it a critical negative control in studies examining the mechanisms of aminoglycoside-induced toxicity. By comparing the effects of minosaminomycin (which inhibits initiation without miscoding) with those of miscoding aminoglycosides like gentamicin, researchers can decouple the cellular consequences of protein synthesis inhibition from those of mistranslation, providing valuable insights for designing safer antibiotics.

Medicinal Chemistry: Antibiotic Scaffold Development

The intricate molecular architecture of minosaminomycin, featuring a rare myo-inosamine core and a complex peptide side chain, positions it as a challenging and rewarding target for total synthesis. Recent methodology, such as the sulfamate-tethered aza-Wacker cyclization [4], has been developed specifically to access minosaminomycin and its analogues. Procuring minosaminomycin allows synthetic chemistry groups to benchmark new synthetic routes, verify the structures of synthetic intermediates, and study the impact of its unique structural elements on biological activity.

Application

Selection Property

Validation Focus

Translation initiation research

Initiation-phase assay context

Ribosome inhibition endpoint review

Mycobacterial screening studies

Mycobacterial susceptibility context

MIC endpoint review

Ribosome resistance research

Resistance profile context

Ksg mutant ribosome sensitivity

Aminoglycoside SAR studies

Peptidyl-aminoglycoside scaffold

Structure-activity relationship review

• [1] Suzukake K, Hori M. Biochemical study of minosaminomycin in relation to the kasugamycin group antibiotics. J Antibiot (Tokyo). 1977;30(2):132-140. PMID: 321408. View Source
• [2] Hori M, Suzukake K, Uehara Y, Umezawa H. Structure-Activity Study on the Kasugamycin Family. In: Williams JD, Geddes AM, eds. Special Problems in Chemotherapy. Chemotherapy, vol 3. Springer, Boston, MA; 1976. doi:10.1007/978-1-4684-3120-9_6. View Source
• [3] Hamada M, Kondo S, Yokoyama T, Miura K, Iinuma K. Minosaminomycin, a new antibiotic containing myo-inosamine. J Antibiot (Tokyo). 1974;27(1):81-83. PMID: 4843050. View Source
• [4] Mandal GH, Sathyamoorthi S. Sulfamate-Tethered Aza-Wacker Strategy for a Kasugamine Synthon. J Org Chem. 2024;89(1):793-797. PMID: 38062940. View Source